Cas no 81655-41-6 (3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid)

3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid structure
81655-41-6 structure
Product Name:3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid
CAS No:81655-41-6
MF:C10H9F3O3
MW:234.171873807907
MDL:MFCD00066637
CID:90809
PubChem ID:329760060
Update Time:2024-10-27

3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (+/-)-alpha-Methoxy-alpha-trifluoromethylphenylacetic acid
    • (+/-)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid
    • (+/-)-Moshers acid~(+/-)-MTPA
    • (±)-α-Methoxy-α-trifluoromethylphenylacetic acid
    • (±)-?-Methoxy-?-trifluoromethylphenylacetic acid
    • 5-Methoxy-2-Methylindole
    • MTPA
    • Mosher′s acid
    • 3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic acid
    • DL-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid
    • Mosher's acid
    • 3,3,3-Trifluoro-2-methoxy-2-phenyl-propionic acid
    • (+/-)-Mosher's acid
    • FT-0605229
    • 2-methoxy-2-phenyl-3-trifluoropropanoic acid
    • Q408407
    • Benzeneacetic acid, .alpha.-methoxy-.alpha.-(trifluoromethyl)-, (S)-
    • DTXSID90897007
    • .ALPHA.-METHOXY-.ALPHA.-TRIFLUOROMETHYLPHENYLACETIC ACID, (+/-)-
    • Mosher's reagent [MI]
    • (-)-2-trifluoromethyl-2-methoxy-2-phenylacetic acid
    • AKOS017343600
    • UNII-E015GCC0MA
    • DL-.ALPHA.-METHOXY-.ALPHA.-(TRIFLUOROMETHYL)PHENYLACETIC ACID
    • .ALPHA.-METHOXY-.ALPHA.-TRIFLUOROMETHYLPHENYLACETIC ACID
    • (+/-)-.ALPHA.-METHOXY-.ALPHA.-(TRIFLUOROMETHYL)BENZENEACETIC ACID
    • 3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic acid #
    • (+/-)-.ALPHA.-METHOXY-.ALPHA.-(TRIFLUOROMETHYL)PHENYLACETIC ACID
    • BENZENEACETIC ACID, .ALPHA.-METHOXY-.ALPHA.-(TRIFLUOROMETHYL)-
    • 2-methoxy-2-phenyl-3,3,3-trifluoropropionic acid
    • alpha-Methoxy-alpha-trifluoromethylphenylacetic acid, (+/-)-
    • FT-0604468
    • 81655-41-6
    • A-trifluoromethylphenylacetic acid
    • (+/-)- -Methoxy- -trifluoromethylphenylacetic acid
    • 2-methoxy-2-phenyl-3,3,3-trifluoropropanoic acid
    • (r)-(+)-1-methoxy-1-(trifluoromethyl)phenylacetic acid
    • alpha-methoxy-alpha-trifluoromethyl phenyl acetic acid
    • F0001-0725
    • alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid, 97%
    • ALPHA-METHOXY-ALPHA-TRIFLUOROMETHYLPHENYLACETIC ACID
    • (+/-)-A-Methoxy-A-trifluoromethylphenylacetic acid
    • FT-0605104
    • MFCD00066637
    • 2-Methoxy-2-trifluoromethyl-2-phenylacetic acid
    • (-)-.alpha.-Methoxy-.alpha.-trifluoromethylphenylacetic acid
    • 56135-03-6
    • FT-0707034
    • AKOS000279581
    • alpha -Methoxy- alpha -(trifluoromethyl)phenylacetic acid
    • SB38863
    • Benzeneacetic acid, alpha-methoxy-alpha-(trifluoromethyl)-
    • E015GCC0MA
    • FS-1204
    • NS00050994
    • 3,3,3-Trifluoro-2-methoxy-2-phenylpropanoicacid
    • (+/-)-alpha-Methoxy-alpha-trifluoromethylphenylacetic acid, for GC derivatization, >=97.0% (T)
    • (+/-)- alpha -Methoxy- alpha -trifluoromethylphenylacetic acid
    • (+/-)-1-methoxy-1-(trifluoromethyl)phenylacetic acid
    • NSC-370475
    • (S)-(-)-.alpha.-Methoxy-.alpha.-(trifluoromethyl)phenylacetic acid
    • (+/-)-alpha-Methoxy-alpha-(trifluoromethyl)benzeneacetic acid
    • ( inverted exclamation markA)-
    • alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid
    • A-Methoxy-
    • SCHEMBL236357
    • NSC370475
    • Benzeneacetic acid, α-methoxy-α-(trifluoromethyl)-, (±)- (ZCI)
    • α-Methoxy-α-(trifluoromethyl)benzeneacetic acid (ACI)
    • (RS)-2-Methoxy-2-phenyl-3,3,3,-trifluoropropanoic acid
    • (±)-Mosher's acid
    • (±)-α-Methoxy-α-(trifluoromethyl)benzeneacetic acid
    • (±)-α-Methoxy-α-(trifluoromethyl)phenylacetic acid
    • 2-Methoxy-2-(trifluoromethyl)phenylacetic acid
    • DL-α-Methoxy-α-(trifluoromethyl)phenylacetic acid
    • α-Methoxy-α-trifluoromethylphenylacetic acid
    • G79739
    • SY061842
    • (R)-2-Methoxy-2-phenyl-2-(trifluoromethyl)acetic Acid
    • DB-066207
    • DTXSID80897011
    • MFCD00004184
    • MFCD00064200
    • DB-025990
    • DTXSID10897009
    • (+)-Mosher's Acid
    • SY027498
    • 3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid
    • MDL: MFCD00066637
    • Inchi: 1S/C10H9F3O3/c1-16-9(8(14)15,10(11,12)13)7-5-3-2-4-6-7/h2-6H,1H3,(H,14,15)
    • InChI Key: JJYKJUXBWFATTE-UHFFFAOYSA-N
    • SMILES: O=C(C(C(F)(F)F)(C1C=CC=CC=1)OC)O
    • BRN: 2215439

Computed Properties

  • Exact Mass: 234.05000
  • Monoisotopic Mass: 234.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Color/Form: White powder
  • Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 40-45 °C
  • Boiling Point: 95-98 °C0.05 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.476(lit.)
  • Solubility: Very slightly soluble (0.89 g/l) (25 º C),
  • PSA: 46.53000
  • LogP: 2.17520
  • Merck: 13,6307
  • Sensitiveness: Hygroscopic
  • Solubility: Not determined

3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT, HYGROSCOPIC, KEEP COLD
  • Storage Condition:2-8°C
  • Risk Phrases:R36/37/38

3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid Pricemore >>

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3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Hydrogen peroxide Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
An improved synthesis of α-methoxy-α-(trifluoromethyl)phenylacetic acid (Mosher's acid)
Buszek, Keith R.; Sato, Nagaaki, Organic Preparations and Procedures International, 2000, 32(5), 488-490

Production Method 2

Reaction Conditions
1.1 Reagents: Ozone Solvents: Acetone
Reference
A convenient preparation of (±)-α-methoxy-α-trifluoromethylphenylacetic acid (Mosher's acid)
Chong, J. Michael; Loewith, Rob, Synthetic Communications, 1993, 23(15), 2145-50

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol
Reference
A new and simple synthesis of Mosher's acid
Goldberg, Yuri; Alper, Howard, Journal of Organic Chemistry, 1992, 57(13), 3731-2

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium methoxide ;  20 h, 45 °C
1.2 Reagents: Potassium hydroxide Solvents: Methanol ;  < 30 °C; 3 h, 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthetic application of 3,3-dichloro-1,1,1-trifluoroacetone (DCTFA) and 3,3,3-trichloro-1,1,1-trifluoroacetone (TCTFA) for trifluorolactic acid derivatives
Ishii, Akihiro; Kanai, Masatomi; Yasumoto, Manabu; Inomiya, Kenjin; Kuriyama, Yokusu; et al, Journal of Fluorine Chemistry, 2004, 125(4), 567-571

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium hydroxide ;  50 °C
Reference
Acetic acid, 2,2,2-trichloro-, trimethylsilyl ester
Sikervar, Vikas, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-2

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium carbonate ;  40 min, 150 °C
1.2 Reagents: Potassium hydroxide ;  60 °C; 6 h, 60 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
The Electron Deficient Fluoroarene Mediated Synthesis of Trifluoromethyl Ketones from Carboxylic Acids
Said, Madhukar S.; Khonde, Nilesh S.; Kumar, Pradeep ; Gajbhiye, Jayant M., Organic Letters, 2023, 25(7), 1094-1098

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  18-Crown-6 ;  150 °C
1.2 Reagents: Potassium hydroxide Solvents: Methanol ;  50 °C
Reference
18-Crown-6
Liotta, Charles L.; Berkner, Joachim, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-4

Production Method 8

Reaction Conditions
Reference
Product subclass 13: 3-heteroatom-substituted alkanoic acids
Sartori, G.; Maggi, R., Science of Synthesis, 2006, 20, 579-604

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis and study of a new chiral agent - (R)-(-)-β-(trifluoromethyl)-β-methoxy-β-phenylethylamine
You, Tianpa; Mosher, H. S., Youji Huaxue, 1989, 9(6), 518-20

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
A modified synthesis of Mosher's acid and its use in a sensitive stereoisomer analysis of amino acid derivatives
Hull, William E.; Seeholzer, Klaus; Baumeister, Marlies; Ugi, Ivar, Tetrahedron, 1986, 42(2), 547-52

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(CAS:81655-41-6)(±)-α-甲氧基-α-(三氟甲基)
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:81655-41-6)(±)-α-甲氧基-α-(三氟甲基)
LE2468905
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